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Compound Name: Zopocianine

CAS No.: 2206660-94-6

Cat. No.: B15550535

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zopocianine is a near-infrared (NIR) cyanine dye that can be utilized as a fluorescent label for

tracking proteins in various biological systems. Its chemical formula is C₇₄H₉₃N₇O₂₇S₄ with a

molecular weight of approximately 1640.82 g/mol [1][2][3]. As a diagnostic imaging agent,

Zopocianine offers potential for sensitive detection in complex environments due to its

fluorescence properties, which typically fall in a spectral range with lower tissue

autofluorescence[4]. These characteristics make it a valuable tool for applications in live cell

imaging, in vivo tracking of therapeutic proteins, and understanding drug distribution and target

engagement[5][6][7].

This document provides detailed protocols for labeling proteins with Zopocianine, adapted

from established methods for cyanine dyes, and offers guidance on its application in cellular

and in vivo imaging for drug development.
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Table 1: Chemical and Physical Properties of Zopocianine

Property Value Reference

Chemical Formula C₇₄H₉₃N₇O₂₇S₄ [1][2][3]

Molecular Weight ~1640.82 g/mol [1][2]

CAS Number 2206660-94-6 (free base) [1]

Purity >98% (typical) N/A

Storage
Store at -20°C, protected from

light and moisture.
[1]

Table 2: Recommended Starting Conditions for Zopocianine Labeling

Parameter Recommended Range Notes

Protein Concentration 2-10 mg/mL

Higher concentrations

generally lead to better

labeling efficiency[8][9].

Dye:Protein Molar Ratio 5:1 to 20:1

The optimal ratio is protein-

dependent and should be

determined empirically[8].

Reaction Buffer pH 8.5 - 9.5 (for NHS ester)

Amine-reactive labeling is most

efficient at alkaline pH. Avoid

amine-containing buffers like

Tris.

Incubation Time 1-2 hours at room temperature

Longer times may be needed,

but can also lead to protein

degradation.

Incubation Temperature Room Temperature (20-25°C)

Can be performed at 4°C with

longer incubation times to

preserve protein stability.
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Experimental Protocols
Protocol 1: Amine-Reactive Labeling of Proteins with
Zopocianine-NHS Ester
This protocol describes the labeling of primary amines (at the N-terminus and on lysine side

chains) of a target protein with a Zopocianine N-hydroxysuccinimide (NHS) ester.

Materials:

Target protein in an amine-free buffer (e.g., PBS, HEPES, bicarbonate buffer)

Zopocianine-NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 100 mM sodium bicarbonate, pH 8.5

Purification column (e.g., size-exclusion chromatography, dialysis cassette)

Spectrophotometer

Procedure:

Protein Preparation:

Ensure the protein solution is at a concentration of 2-10 mg/mL in an amine-free buffer[8]

[9]. If the buffer contains primary amines (e.g., Tris, glycine), exchange it with the Reaction

Buffer using dialysis or a desalting column.

Zopocianine Stock Solution Preparation:

Immediately before use, dissolve the Zopocianine-NHS ester in anhydrous DMF or

DMSO to a concentration of 10 mg/mL[9].

Labeling Reaction:

Adjust the protein solution pH to 8.5 with the Reaction Buffer.
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Calculate the required volume of the Zopocianine stock solution to achieve the desired

dye:protein molar ratio (start with a 10:1 ratio)[8].

Add the calculated volume of the Zopocianine stock solution to the protein solution while

gently vortexing.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification of the Labeled Protein:

Remove the unreacted Zopocianine by passing the reaction mixture through a size-

exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with your

desired storage buffer (e.g., PBS).

Alternatively, perform dialysis against the storage buffer.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and the

absorbance maximum of Zopocianine (λmax, requires determination, typically ~650-750

nm for cyanine dyes).

Calculate the protein concentration and the dye concentration to determine the DOL. The

optimal DOL for most antibodies is between 2 and 10[8].

Preparation
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Workflow for amine-reactive labeling of proteins with Zopocianine-NHS ester.

Protocol 2: Thiol-Reactive Labeling of Proteins with
Zopocianine-Maleimide
This protocol is for labeling free cysteine residues on a protein with a Zopocianine-maleimide

derivative.

Materials:

Target protein with free cysteine(s) in a thiol-free buffer

Zopocianine-maleimide

Anhydrous DMF or DMSO

Reaction Buffer: 100 mM MES, phosphate, or HEPES buffer, pH 6.5-7.5

(Optional) Reducing agent: DTT or TCEP

Purification column (as in Protocol 1)

Spectrophotometer

Procedure:

Protein Preparation:

Dissolve the protein in the Reaction Buffer at a concentration of 2-10 mg/mL[8].

If the protein has no free cysteines, it may be necessary to reduce disulfide bonds. This

can be done by treating with DTT or TCEP. Note that any excess reducing agent must be

removed before adding the maleimide dye[8].

Zopocianine Stock Solution Preparation:

Prepare a 10 mg/mL stock solution of Zopocianine-maleimide in anhydrous DMF or

DMSO.
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Labeling Reaction:

Add the Zopocianine-maleimide stock solution to the protein solution to achieve the

desired molar ratio (start with 10:1 to 15:1 dye to protein)[8].

Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected

from light.

Purification and Analysis:

Purify the labeled protein and determine the DOL as described in Protocol 1.

Application in Drug Development: Tracking a
Labeled Antibody
Zopocianine-labeled proteins can be used to visualize and quantify their distribution in

preclinical models, providing critical data for drug development. For example, a Zopocianine-

labeled therapeutic antibody can be tracked to determine its tumor accumulation and off-target

binding.

Hypothetical Signaling Pathway Visualization:

The following diagram illustrates a hypothetical scenario where a Zopocianine-labeled

antibody (Z-Ab) binds to a receptor (Receptor X) on a cancer cell, leading to the inhibition of a

downstream signaling pathway.
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Zopocianine-labeled antibody inhibiting a cancer cell signaling pathway.

In Vivo Imaging Protocol Outline:

Animal Model: Use an appropriate animal model (e.g., tumor-bearing mouse).
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Administration: Inject the Zopocianine-labeled protein intravenously.

Imaging: At various time points, image the animal using a near-infrared fluorescence imaging

system.

Analysis: Quantify the fluorescence signal in the tumor and other organs to assess

biodistribution and target accumulation.

The use of Zopocianine for in vivo imaging can provide valuable insights into the

pharmacokinetics and pharmacodynamics of protein-based therapeutics, aiding in the selection

and optimization of drug candidates[5][10][11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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